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Compound of Interest

Methyl 2-amino-5-
Compound Name: S
bromoisonicotinate

cat. No.: B1328700

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Methyl 2-amino-5-
bromoisonicotinate (CAS No. 882499-87-8). Adherence to these protocols is essential for
ensuring a safe laboratory environment and mitigating potential risks associated with this
chemical.

Methyl 2-amino-5-bromoisonicotinate is a pale yellow crystalline powder utilized in
pharmaceutical development, agricultural chemistry, and material science.[1] It is classified as
an irritant and may cause an allergic skin reaction, skin irritation, serious eye irritation, and
respiratory irritation.[2][3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against potential exposure. The
following table summarizes the required PPE for handling Methyl 2-amino-5-
bromoisonicotinate.
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Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.[5]

[6]7]

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers
broader protection, especially
when handling larger
quantities.[5][6][8]

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.
Double-gloving is
recommended, and gloves

should be changed frequently.
[51[61[9]

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.[5]

[9]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills.[5][9]

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or
when engineering controls are
insufficient to control airborne
concentrations.[5][10][11]

Experimental Protocol: Safe Handling Procedure

This step-by-step protocol must be followed for the safe handling of Methyl 2-amino-5-

bromoisonicotinate.

1.0 Pre-Handling Preparation

1.1. Risk Assessment: Conduct a thorough risk assessment for the planned experiment. 1.2.

Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire
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extinguisher are readily accessible.[5] 1.3. Ventilation: Verify that the chemical fume hood is
functioning correctly before use.[6][7] 1.4. Personal Protective Equipment (PPE): Don all
required PPE as outlined in the table above before entering the handling area.

2.0 Handling the Compound

2.1. Weighing: When weighing the solid compound, perform this task inside a chemical fume
hood or a ventilated balance enclosure to avoid dust inhalation.[5] 2.2. Dissolving: When
preparing solutions, add the solid to the solvent slowly to prevent splashing. 2.3. Reactions:
Conduct all chemical reactions within a certified chemical fume hood. Ensure all glassware is
securely clamped.

3.0 Post-Handling Procedures

3.1. Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and cleaning agent.[5] 3.2. Hand Washing: After handling, wash hands and any exposed skin
thoroughly with soap and water.[2][9] 3.3. PPE Removal: Remove PPE in the correct order to
avoid cross-contamination.

Disposal Plan

All waste materials, including the chemical itself and any contaminated items (e.g., gloves,
absorbent materials), must be treated as hazardous waste.[9][12]

1.0 Waste Segregation and Collection

1.1. Designate a specific, labeled hazardous waste container for Methyl 2-amino-5-
bromoisonicotinate waste.[12] The container must be made of a compatible material (e.g.,
polyethylene) and have a secure lid.[12][13] 1.2. The container must be clearly labeled as
"Hazardous Waste" and include the chemical name.[12] 1.3. Carefully place the collected solid
waste and any contaminated disposable materials into the designated hazardous waste
container.[12]

2.0 Storage and Disposal

2.1. Securely seal the hazardous waste container.[12] 2.2. Store the sealed container in a
designated, well-ventilated waste accumulation area, away from incompatible materials.[12]
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2.3. Arrange for the collection of the hazardous waste container by a licensed environmental
waste management company.[12] 2.4. All disposal must be in accordance with local, state, and

federal regulations.[12]

Operational Workflow
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Caption: Workflow for handling Methyl 2-amino-5-bromoisonicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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